Cas no 1447607-24-0 (N-Boc-2-bromo-4-fluoro-6-iodoaniline)

N-Boc-2-bromo-4-fluoro-6-iodoaniline is a halogenated aniline derivative protected with a tert-butoxycarbonyl (Boc) group, offering enhanced stability for synthetic applications. The presence of bromo, fluoro, and iodo substituents at the 2, 4, and 6 positions, respectively, provides multiple reactive sites for selective functionalization, making it a versatile intermediate in cross-coupling reactions, nucleophilic substitutions, and medicinal chemistry. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further derivatization. This compound is particularly valuable in the synthesis of complex aromatic systems, agrochemicals, and pharmaceuticals, where precise halogen manipulation is required. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.

N-Boc-2-bromo-4-fluoro-6-iodoaniline structure

1447607-24-0 structure

Product Name:N-Boc-2-bromo-4-fluoro-6-iodoaniline

CAS No:1447607-24-0

MF:C₁₁H₁₂BrFINO₂

MW:416.025358200073

CID:4936481

Update Time:2025-06-12

N-Boc-2-bromo-4-fluoro-6-iodoaniline Chemical and Physical Properties

Names and Identifiers

- N-BOC-2-BROMO-4-FLUORO-6-IODOANILINE
- tert-Butyl (2-bromo-4-fluoro-6-iodophenyl)carbamate
- N-Boc-2-bromo-4-fluoro-6-iodoaniline
- Inchi： 1S/C11H12BrFINO2/c1-11(2,3)17-10(16)15-9-7(12)4-6(13)5-8(9)14/h4-5H,1-3H3,(H,15,16)
- InChI Key： ZBVFIIYCZIDCKI-UHFFFAOYSA-N
- SMILES： IC1C=C(C=C(C=1NC(=O)OC(C)(C)C)Br)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 285
XLogP3: 3.9
Topological Polar Surface Area: 38.3

N-Boc-2-bromo-4-fluoro-6-iodoaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019149090-1g	N-boc-2-bromo-4-fluoro-6-iodoaniline	1447607-24-0	95%	1g	620.10 USD	2021-06-15
Crysdot LLC	CD12141569-1g	tert-Butyl (2-bromo-4-fluoro-6-iodophenyl)carbamate	1447607-24-0	97%	1g	$579	2024-07-23

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Additional information on N-Boc-2-bromo-4-fluoro-6-iodoaniline

Research Brief on N-Boc-2-bromo-4-fluoro-6-iodoaniline (CAS: 1447607-24-0) in Chemical Biology and Pharmaceutical Applications

N-Boc-2-bromo-4-fluoro-6-iodoaniline (CAS: 1447607-24-0) is a highly specialized intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. This compound, characterized by its halogen-rich aromatic structure, serves as a critical building block for the synthesis of complex molecules, including kinase inhibitors, anticancer agents, and other therapeutic compounds. Recent studies have highlighted its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing diverse pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized N-Boc-2-bromo-4-fluoro-6-iodoaniline as a key precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's unique halogen substitution pattern enabled efficient regioselective functionalization, leading to improved binding affinity and selectivity. The resulting inhibitors showed promising activity against B-cell malignancies, with IC50 values in the nanomolar range, underscoring the compound's significance in targeted cancer therapy.

Another notable application of N-Boc-2-bromo-4-fluoro-6-iodoaniline was reported in a recent ACS Catalysis paper, where it was employed in a palladium-catalyzed C–N coupling reaction to generate aryl amines with high yields and minimal byproducts. The study emphasized the compound's stability under rigorous reaction conditions, making it a reliable choice for large-scale pharmaceutical manufacturing. Additionally, the presence of the Boc-protecting group was found to enhance solubility and reduce side reactions, further optimizing the synthetic process.

Beyond its synthetic utility, N-Boc-2-bromo-4-fluoro-6-iodoaniline has also been investigated for its role in radiopharmaceutical development. A 2024 study in Nuclear Medicine and Biology explored its use as a precursor for iodine-124 labeling, enabling the creation of positron emission tomography (PET) tracers for imaging tumor microenvironments. The compound's fluorine and iodine atoms provided dual functionality for both radiolabeling and pharmacokinetic modulation, highlighting its versatility in diagnostic applications.

Despite its advantages, challenges remain in the handling and storage of N-Boc-2-bromo-4-fluoro-6-iodoaniline due to its sensitivity to light and moisture. Recent advancements in protective packaging and stabilization techniques, such as the use of inert gas atmospheres and desiccants, have mitigated these issues, ensuring consistent performance in laboratory and industrial settings. Future research directions may focus on expanding its applications in fragment-based drug discovery and multicomponent reactions, leveraging its modular reactivity.

In conclusion, N-Boc-2-bromo-4-fluoro-6-iodoaniline (CAS: 1447607-24-0) continues to be a cornerstone in chemical biology and pharmaceutical research, with its multifaceted applications driving innovation in drug design and synthesis. Its robust performance in diverse reaction schemes and therapeutic contexts positions it as an indispensable tool for researchers aiming to address unmet medical needs through precision chemistry.